![molecular formula C12H10FNO2S B1671179 N-(4-fluorophenyl)benzenesulfonamide CAS No. 312-63-0](/img/structure/B1671179.png)
N-(4-fluorophenyl)benzenesulfonamide
Overview
Description
ELN484228, also known as N-(4-Fluorophenyl)benzenesulfonamide, is a cell-permeable phenylsulfonamide compound. It is primarily known for its ability to bind to monomeric alpha-synuclein, a protein implicated in Parkinson’s disease. This compound has shown potential in reversing alpha-synuclein-induced impairments in cellular models, making it a promising candidate for therapeutic research .
Scientific Research Applications
ELN484228 has several applications in scientific research, particularly in the fields of neurobiology and neurodegeneration:
Parkinson’s Disease Research: It has been shown to reverse alpha-synuclein-induced impairments in cellular models, making it a valuable tool for studying the pathology of Parkinson’s disease.
Neuroprotection: ELN484228 protects dopaminergic neurons against the toxic effects of over-expressed alpha-synuclein, which is crucial for developing neuroprotective strategies.
Cellular Models: It is used in various cellular models to study the effects of alpha-synuclein on vesicle trafficking and neuronal health.
Safety and Hazards
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ELN484228 involves the reaction of 4-fluoroaniline with benzenesulfonyl chloride under basic conditions. The reaction typically proceeds as follows:
Reactants: 4-fluoroaniline and benzenesulfonyl chloride.
Solvent: Anhydrous dichloromethane.
Base: Triethylamine.
Temperature: Room temperature.
Reaction Time: Several hours.
The product, N-(4-Fluorophenyl)benzenesulfonamide, is then purified by recrystallization or column chromatography .
Industrial Production Methods
While specific industrial production methods for ELN484228 are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions for larger volumes, ensuring consistent quality, and implementing efficient purification techniques.
Chemical Reactions Analysis
Types of Reactions
ELN484228 primarily undergoes substitution reactions due to the presence of the sulfonamide group. It can also participate in various organic transformations, including:
Nucleophilic substitution: The fluorine atom on the phenyl ring can be replaced by other nucleophiles.
Electrophilic aromatic substitution: The phenyl ring can undergo reactions with electrophiles, leading to further functionalization.
Common Reagents and Conditions
Nucleophilic Substitution: Common nucleophiles include amines, thiols, and alkoxides. Reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).
Electrophilic Aromatic Substitution: Reagents such as nitric acid, sulfuric acid, and halogens are used under acidic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine would yield a new sulfonamide derivative, while electrophilic aromatic substitution with bromine would produce a brominated sulfonamide .
Mechanism of Action
ELN484228 exerts its effects by binding to pocket I of the monomeric alpha-synuclein. This binding reverses alpha-synuclein-induced impairments in phagocytosis and vesicular dynamics. The compound reduces the translocation of alpha-synuclein to the synaptic region, thereby protecting neurons from alpha-synuclein-induced toxicity . The molecular targets and pathways involved include the modulation of vesicle trafficking and the protection of dopaminergic neurons .
Comparison with Similar Compounds
Similar Compounds
N-(4-Fluorophenyl)benzenesulfonamide: A similar compound with slight structural variations.
N-(4-Chlorophenyl)benzenesulfonamide: Another sulfonamide derivative with a chlorine atom instead of fluorine.
N-(4-Bromophenyl)benzenesulfonamide: A brominated analog of ELN484228.
Uniqueness
ELN484228 is unique due to its specific binding affinity for monomeric alpha-synuclein and its ability to reverse alpha-synuclein-induced impairments. This makes it particularly valuable for research into neurodegenerative diseases like Parkinson’s disease .
properties
IUPAC Name |
N-(4-fluorophenyl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2S/c13-10-6-8-11(9-7-10)14-17(15,16)12-4-2-1-3-5-12/h1-9,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZORQGXJAXEIGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40304155 | |
Record name | N-(4-fluorophenyl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40304155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
312-63-0 | |
Record name | 312-63-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164389 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(4-fluorophenyl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40304155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-fluorophenyl)benzenesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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